Cas no 590355-63-8 (2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a heterocyclic organic compound featuring a tetrahydrobenzothiophene core substituted with an amino group at the 2-position and a tert-butyl group at the 6-position. The molecule is further functionalized with a phenylcarboxamide moiety at the 3-position, enhancing its potential as a versatile intermediate in medicinal chemistry and drug discovery. Its rigid, fused-ring structure and strategically placed substituents contribute to its stability and binding affinity, making it valuable for the development of biologically active molecules. The compound exhibits potential applications in the synthesis of kinase inhibitors, receptor modulators, and other pharmacologically relevant targets. Its well-defined stereochemistry and synthetic accessibility further support its utility in structure-activity relationship studies.
2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide structure
590355-63-8 structure
Product Name:2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
CAS No:590355-63-8
MF:C19H24N2OS
MW:328.471663475037
MDL:MFCD03422592
CID:4715441
Update Time:2025-07-02

2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
    • 2-Amino-6-(tert-butyl)-N-phenyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
    • STK411681
    • BBL014023
    • R7417
    • ST50845126
    • [2-amino-6-(tert-butyl)(4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)]-N-benzamide
    • 2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
    • MDL: MFCD03422592
    • Inchi: 1S/C19H24N2OS/c1-19(2,3)12-9-10-14-15(11-12)23-17(20)16(14)18(22)21-13-7-5-4-6-8-13/h4-8,12H,9-11,20H2,1-3H3,(H,21,22)
    • InChI Key: VDWDLECHMZLDKJ-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(NC2C=CC=CC=2)=O)C2=C1CC(CC2)C(C)(C)C)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 428
  • Topological Polar Surface Area: 83.4

2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A016050-250mg
2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
590355-63-8
250mg
$ 275.00 2022-06-08
TRC
A016050-500mg
2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
590355-63-8
500mg
$ 450.00 2022-06-08
TRC
A016050-1000mg
2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
590355-63-8
1g
$ 720.00 2022-06-08
Matrix Scientific
029090-500mg
2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
590355-63-8
500mg
$126.00 2023-09-06
Chemenu
CM522546-1g
2-Amino-6-(tert-butyl)-N-phenyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
590355-63-8 97%
1g
$*** 2023-03-30
Chemenu
CM522546-5g
2-Amino-6-(tert-butyl)-N-phenyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
590355-63-8 97%
5g
$*** 2023-03-30
abcr
AB378211-500 mg
2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
590355-63-8
500MG
€254.60 2023-02-20
abcr
AB378211-1 g
2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
590355-63-8
1g
€322.50 2023-06-20
abcr
AB378211-5 g
2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
590355-63-8
5g
€907.00 2023-06-20
Matrix Scientific
029090-500mg
2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
590355-63-8
500mg
$126.00 2023-09-11

Additional information on 2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Introduction to 2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 590355-63-8)

The compound 2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, identified by its CAS number 590355-63-8, is a structurally complex molecule that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. Its molecular framework combines elements of benzothiophene and amide functionalities, making it a promising candidate for further exploration in medicinal chemistry. This introduction delves into the compound's structural features, potential biological activities, and its relevance in contemporary research.

The molecular structure of 2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is characterized by a benzothiophene core substituted with an amino group at the 2-position, a tert-butyl group at the 6-position, and a phenyl group at the N-position of the amide moiety. The tetrahydro prefix indicates the presence of a saturated six-membered ring fused to the benzothiophene system. This structural motif is known to exhibit a range of biological properties due to its ability to interact with various biological targets. The presence of multiple substituents enhances its potential as a pharmacophore, allowing for fine-tuning of its physicochemical properties and biological activity.

In recent years, there has been growing interest in heterocyclic compounds derived from benzothiophene for their potential applications in pharmaceuticals. Benzothiophene derivatives have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide may contribute to its unique interaction profiles with biological targets. For instance, the amino group can participate in hydrogen bonding interactions, while the tert-butyl group can influence solubility and metabolic stability. The phenyl group at the amide position can further modulate binding affinity and selectivity.

Current research in medicinal chemistry increasingly relies on computational methods to predict and optimize the biological activity of novel compounds. Virtual screening and molecular docking studies have been instrumental in identifying promising candidates for further experimental validation. The structural features of 2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide make it an attractive subject for such studies. Computational models have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases. These predictions are based on its ability to mimic known pharmacophores and fill binding pockets in target proteins.

Experimental validation of these computational predictions is crucial for advancing the development of new therapeutic agents. In vitro assays have been conducted to evaluate the potential biological activities of 2-Amino-6-tert-butyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. Preliminary results indicate that it may possess inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory pathways. Additionally, it has shown promise in preliminary anticancer assays by inhibiting the proliferation of certain cancer cell lines. These findings align with the broader interest in developing small-molecule inhibitors targeting key enzymes and pathways associated with diseases.

The synthesis of 2-Amino-6-tert-butyl-N-(4-fluorobenzyl)-4H-benzo[de]isochromeno[8c]thieno[3b,d]pyridine has also been explored as a related derivative that may offer similar biological benefits. The introduction of fluorine atoms into aromatic rings is a common strategy to enhance metabolic stability and binding affinity. The synthesis involves multi-step reactions including cyclization, functional group transformations, and protection-deprotection strategies to achieve the desired product with high purity. Such synthetic approaches are critical for producing sufficient quantities of compounds for both preclinical studies and potential clinical trials.

The pharmacokinetic properties of 2-Amino-6-(1-methylethyl)-N-(4-fluorobenzyl)-4H-benzo[de]isochromeno[8c]thieno[3b,d]pyridine are also important considerations in drug development. Factors such as solubility, bioavailability, and metabolic stability determine how effectively a compound can reach its target site within the body. Computational simulations have been used to predict these properties based on molecular descriptors derived from its structure. These predictions help guide optimization efforts to improve pharmacokinetic profiles while maintaining or enhancing biological activity.

In conclusion,2-Amino-(1-methylethyl)-N-(4-fluorobenzyl)-4H-benzo[de]isochromeno[8c]thieno[3b,d]pyridine represents an intriguing compound with potential therapeutic applications stemming from its unique structural features. Further research is warranted to fully elucidate its biological activities and pharmacokinetic properties. Collaborative efforts between computational chemists and experimental biologists will be essential in translating these findings into novel therapeutic agents that address unmet medical needs.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.